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Crystal Structure Data of Palbociclib Isethionate
Form B

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Palbociclib Isethionate

CAS No.: 827022-33-3

Cat. No.: S538538

The table below summarizes the key crystallographic data for Palbociclib Isethionate Form B.

Parameter Value / Description

Chemical Formula  (C24H30N702)* (C2Hs504S)™ [1]

Chemical Name 6-acetyl-8-cyclopentyl-5-methyl-2-((5-(piperazin-1-yl)pyridin-2-
yl)amino)pyrido[2,3-d]pyrimidin-7(8H)-one; 2-hydroxyethanesulfonic acid [2]

Space Group P-1 (Triclinic) [1]

Unit Cell

Parameters

a, b, ¢ (A) a=8.71334(4), b = 9.32119(6), ¢ = 17.73725(18) [1]
o, B,y () o = 80.0260(5), B = 82.3579(3), y = 76.1561(1) [1]

Unit Cell Volume 1371.282(4) A2 [1]
(V)

Z (Molecules/Unit 2[1]
Cell)
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The following diagram illustrates the hydrogen bonding network that defines the crystal packing.
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Key hydrogen bonds stabilizing the crystal structure of Palbociclib Isethionate Form B. [1]

Key Structural Features and Interactions

e Layered Structure: The hydrogen bonding network results in the formation of molecular layers that
are roughly parallel to the (104) plane [1].

e Cation-Anion Bonds: The protonated nitrogen atom on the palbociclib's pyrimidine ring forms two
strong hydrogen bonds with the isethionate anion. One hydrogen binds to the sulfonate group (SOs3™),
while the other bonds to the hydroxyl group (OH) of the anion [1].

e Cation-Cation Dimers: Pairs of palbociclib cations are linked into dimers via N-H---N hydrogen
bonds, forming a ring pattern known as a graph set R2%(8) [1].

Experimental & Practical Considerations

The crystal structure was solved using synchrotron X-ray powder diffraction data and refined with
Density Functional Theory (DFT) calculations [1]. The powder pattern is included in the International

Centre for Diffraction Data (ICDD) Powder Diffraction File [1].

For pharmaceutical development, Palbociclib free base Crystal Form B is noted for its larger specific

surface area (can be >10 m?%g) compared to other forms, which can be beneficial for drug formulation [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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